4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C18H17N3O4S/c22-17-12-20(16-8-2-1-7-15(16)19-17)18(23)13-5-3-6-14(11-13)21-9-4-10-26(21,24)25/h1-3,5-8,11H,4,9-10,12H2,(H,19,22)
• InChI Key: XKTYMMBPDUYYRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)C(=O)N3CC(=O)NC4=CC=CC=C43
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one, also known as DTQ, is a synthetic compound that belongs to the quinoxaline family. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one exerts its biological effects by binding to specific target molecules, such as enzymes and proteins, and inhibiting their activity. The thiazolidine-2-thione group of 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one is thought to play a crucial role in its mechanism of action by forming covalent bonds with the target molecules. This results in the inhibition of various cellular processes, such as signal transduction and gene expression, which are critical for the development and progression of various diseases.
Biochemical and Physiological Effects
4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one has been shown to possess various biochemical and physiological effects, including the inhibition of protein kinase C activity and the suppression of the expression of various inflammatory cytokines. It has also been shown to possess anti-tumor properties by inducing apoptosis in cancer cells and inhibiting their proliferation. Additionally, 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one has several advantages for use in lab experiments, including its high potency and specificity for target molecules, as well as its ability to penetrate cell membranes and reach intracellular targets. However, 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one, including its potential use as a therapeutic agent for various diseases, such as cancer, diabetes, and neurodegenerative disorders. Further research is also needed to fully understand its mechanism of action and potential side effects, as well as to develop more effective and targeted derivatives of 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one. Additionally, 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one may have potential applications in other fields, such as materials science and catalysis, which warrant further investigation.

Synthesis Methods

4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one can be synthesized using a multi-step process that involves the reaction of 2-nitrobenzaldehyde with thiourea to form 2-nitrobenzylthiourea. The resulting compound is then treated with hydrazine hydrate to produce 2-amino-3-nitrobenzamide, which is subsequently reacted with 3-(bromomethyl)benzoic acid to yield 4-[3-(bromomethyl)benzoyl]-1,3-dihydroquinoxalin-2-one. Finally, the bromine atom is replaced with a thiazolidine-2-thione group through a nucleophilic substitution reaction to form 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one.

Scientific Research Applications

4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one has been widely used in scientific research for its potential applications in various fields, including biochemistry, physiology, and pharmacology. It has been studied for its ability to inhibit the activity of various enzymes and proteins, including protein kinase C, lipoxygenase, and cyclooxygenase. 4-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)benzoyl]-1,3-dihydroquinoxalin-2-one has also been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders.